Cas no 1286713-82-3 (3-methyl-N-(4-methylphenyl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: 3-methyl-N-(4-methylphenyl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 1286713-82-3
• MF: C₁₃H₁₃N₃O₂S
• MW: 275.326221227646
• CID: 6490808
• Update Time: 2025-06-15

3-methyl-N-(4-methylphenyl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-(4-methylphenyl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• 3-methyl-N-(4-methylphenyl)-4-oxo-2-sulfanylidene-1H-pyrimidine-5-carboxamide

• Inchi： 1S/C13H13N3O2S/c1-8-3-5-9(6-4-8)15-11(17)10-7-14-13(19)16(2)12(10)18/h3-7H,1-2H3,(H,14,19)(H,15,17)
• InChI Key： QFKQBUYVUDRJQD-UHFFFAOYSA-N
• SMILES： S=C1N([H])C([H])=C(C(N([H])C2C([H])=C([H])C(C([H])([H])[H])=C([H])C=2[H])=O)C(N1C([H])([H])[H])=O

Additional information on 3-methyl-N-(4-methylphenyl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Comprehensive Overview of 3-methyl-N-(4-methylphenyl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 1286713-82-3)

3-methyl-N-(4-methylphenyl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 1286713-82-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the tetrahydropyrimidine family, which is known for its diverse biological activities. The presence of a sulfanylidene group and a carboxamide moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing interest in pyrimidine derivatives for their role in drug discovery, particularly in targeting enzymes and receptors involved in metabolic disorders. The 3-methyl-N-(4-methylphenyl) substitution in this compound suggests improved lipophilicity, which could enhance membrane permeability—a critical factor in bioavailability. Researchers are actively exploring its potential as a scaffold for designing novel kinase inhibitors or anti-inflammatory agents, aligning with current trends in precision medicine.

From an industrial perspective, the demand for sulfur-containing heterocycles like this compound has surged due to their utility in crop protection. The 2-sulfanylidene group may contribute to pesticidal or herbicidal activity, addressing global challenges in sustainable agriculture. Analytical techniques such as HPLC and NMR are typically employed to characterize its purity and stability, ensuring compliance with regulatory standards.

Environmental and safety considerations are paramount when handling CAS 1286713-82-3. While not classified as hazardous, proper storage conditions (e.g., inert atmosphere, low humidity) are recommended to prevent degradation. Its thermal stability and solubility profile (DMSO or methanol) further dictate its handling protocols in laboratory settings.

In summary, 3-methyl-N-(4-methylphenyl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide represents a versatile building block with dual applications in life sciences and material innovation. Its molecular architecture continues to inspire interdisciplinary research, bridging gaps between synthetic chemistry and biofunctional design.